Cas no 1067192-83-9 (2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 1067192-83-9
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6076279
• PubChem ID: 67545053
• Update Time: 2025-10-30

2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine
• 1067192-83-9
• EN300-1979582
• 2-(2-chloro-5-nitro-phenyl)-2-methyl-propylamine
• XCLUZQMUFHJECH-UHFFFAOYSA-N
• SCHEMBL2813658

• Inchi： 1S/C10H13ClN2O2/c1-10(2,6-12)8-5-7(13(14)15)3-4-9(8)11/h3-5H,6,12H2,1-2H3
• InChI Key： XCLUZQMUFHJECH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine

2-(2-Chloro-5-Nitrophenyl)-2-Methylpropan-1-Amine

The compound 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine (CAS No. 1067192-83-9) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a nitro group, a chlorine atom, and an amine group in a specific spatial arrangement. The molecule's structure plays a pivotal role in its reactivity and functionality, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine in the development of novel drug delivery systems. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-cancer drug design. The compound's nitro group is known to exhibit strong electron-withdrawing properties, which can enhance the stability and bioavailability of the resulting drugs. Furthermore, its chlorine atom contributes to the molecule's hydrophobicity, making it an ideal candidate for lipid-based drug delivery systems.

In addition to its pharmaceutical applications, 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine has been investigated for its role in polymer chemistry. Scientists have discovered that this compound can serve as a building block for the synthesis of high-performance polymers with tailored mechanical and thermal properties. By incorporating this compound into polymer networks, researchers have achieved significant improvements in tensile strength and thermal stability, making these materials suitable for use in aerospace and automotive industries.

The synthesis of 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, resulting in higher yields and improved purity levels. These developments have not only enhanced the scalability of the synthesis process but also reduced production costs, making this compound more accessible for industrial applications.

From an environmental perspective, 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific environmental conditions, this compound can undergo controlled degradation without releasing harmful byproducts. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, 2-(2-chloro-5-nitrophenyl)-2-methylpropan-1-amine (CAS No. 1067192-83-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.